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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B8197387

An in-depth analysis of the structural and physicochemical differences between the
oligosaccharides isomaltotetraose and panose, providing researchers, scientists, and drug
development professionals with essential data for their applications in glycobiology and
therapeutic development.

Isomaltotetraose and panose, both glucose-based oligosaccharides, play significant roles in
various biological processes and are of increasing interest in the fields of nutrition and
pharmacology. While both are components of isomaltooligosaccharide (IMO) mixtures, their
distinct structural arrangements lead to different physicochemical properties and biological
activities. This guide provides a comprehensive comparison of their structures, properties, and
analytical characterization methods, supported by experimental data and detailed protocols.

At a Glance: Isomaltotetraose vs. Panose
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Feature Isomaltotetraose Panose

Structure Linear tetrasaccharide Branched trisaccharide
Glycosidic Linkages a-(1-6) a-(1-6) and a-(1-4)
Molecular Formula C24H42021 C18H32016

Molecular Weight 666.58 g/mol 504.44 g/mol

Melting Point >210°C[1] 223°C[1]

o Soluble (estimated 1,000,000
Solubility in Water Soluble[1]
mg/L at 25°C)[2]

+153° to +161° (c=0.8 in H:z0)
[1]

Specific Optical Rotation ([a]D)  Data not available

_ _ o Prebiotic, induces dextranase o ]
Biological Activity ] Prebiotic, bifidogenic
synthesis

Delving into the Structures

The fundamental difference between isomaltotetraose and panose lies in their glycosidic
linkages and the number of glucose units.

Isomaltotetraose is a linear tetrasaccharide, meaning it consists of four glucose units linked in
a straight chain. These glucose units are connected exclusively by a-(1 - 6) glycosidic bonds.

Panose, on the other hand, is a branched trisaccharide composed of three glucose units. It
features both an a-(1 - 6) and an a-(1 - 4) glycosidic linkage. Specifically, it is a-D-
glucopyranosyl-(1 - 6)-a-D-glucopyranosyl-(1 - 4)-D-glucose.
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Sample Preparation
(Dissolve in D20)

l

NMR Data Acquisition
(1D H, 2D COSY, TOCSY, HSQC, HMBCQC)

'

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

'

Spectral Assignment
(Assign proton and carbon signals)

l

Structure Elucidation
(Determine glycosidic linkages and anomeric configurations)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8197387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation
(Dissolve in appropriate solvent, mix with matrix for MALDI)

l

Ionization
(e.g., MALDI or ESI)

'

Mass Analysis
(e.g., TOF, Quadrupole)

'

Fragmentation (MS/MS)
(e.g., CID)

l

Data Analysis
(Determine molecular weight and sequence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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